Cas no 1097306-75-6 (Ethyl 5-bromooxazole-4-carboxylate)
1097306-75-6 structure
Product Name:Ethyl 5-bromooxazole-4-carboxylate
CAS No:1097306-75-6
MF:C6H6BrNO3
MW:220.02074098587
CID:4679913
PubChem ID:54357831
Update Time:2024-11-06
Ethyl 5-bromooxazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-bromooxazole-4-carboxylate
- 4-Oxazolecarboxylic acid, 5-bromo-, ethyl ester
- 5-Bromo-oxazole-4-carboxylic acid ethyl ester
- AT24610
- Ethyl5-bromooxazole-4-carboxylate
- 1097306-75-6
- SCHEMBL3724425
- EN300-395275
- ethyl 5-bromo-1,3-oxazole-4-carboxylate
-
- Inchi: 1S/C6H6BrNO3/c1-2-10-6(9)4-5(7)11-3-8-4/h3H,2H2,1H3
- InChI Key: UKJJUZSQTWPSCC-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)OCC)N=CO1
Computed Properties
- Exact Mass: 218.95311g/mol
- Monoisotopic Mass: 218.95311g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3
- XLogP3: 1.9
Ethyl 5-bromooxazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A370262-100mg |
Ethyl 5-bromooxazole-4-carboxylate |
1097306-75-6 | 95% | 100mg |
$446.0 | 2025-02-24 | |
| Enamine | EN300-395275-0.05g |
ethyl 5-bromo-1,3-oxazole-4-carboxylate |
1097306-75-6 | 95% | 0.05g |
$252.0 | 2023-05-25 | |
| Enamine | EN300-395275-0.1g |
ethyl 5-bromo-1,3-oxazole-4-carboxylate |
1097306-75-6 | 95% | 0.1g |
$376.0 | 2023-05-25 | |
| Enamine | EN300-395275-0.25g |
ethyl 5-bromo-1,3-oxazole-4-carboxylate |
1097306-75-6 | 95% | 0.25g |
$538.0 | 2023-05-25 | |
| Enamine | EN300-395275-0.5g |
ethyl 5-bromo-1,3-oxazole-4-carboxylate |
1097306-75-6 | 95% | 0.5g |
$847.0 | 2023-05-25 | |
| Enamine | EN300-395275-1.0g |
ethyl 5-bromo-1,3-oxazole-4-carboxylate |
1097306-75-6 | 95% | 1g |
$1086.0 | 2023-05-25 | |
| Enamine | EN300-395275-2.5g |
ethyl 5-bromo-1,3-oxazole-4-carboxylate |
1097306-75-6 | 95% | 2.5g |
$2127.0 | 2023-05-25 | |
| Enamine | EN300-395275-5.0g |
ethyl 5-bromo-1,3-oxazole-4-carboxylate |
1097306-75-6 | 95% | 5g |
$3147.0 | 2023-05-25 | |
| Enamine | EN300-395275-10.0g |
ethyl 5-bromo-1,3-oxazole-4-carboxylate |
1097306-75-6 | 95% | 10g |
$4667.0 | 2023-05-25 | |
| 1PlusChem | 1P021RCE-100mg |
ETHYL 5-BROMOOXAZOLE-4-CARBOXYLATE |
1097306-75-6 | 95% | 100mg |
$417.00 | 2023-12-26 |
Ethyl 5-bromooxazole-4-carboxylate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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